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Compound of Interest

(2R)-2-amino-2-
Compound Name:

phenylpropanamide
CAS No.: 152375-69-4
Cat. No.: B134375

Get Quote

Executive Summary
(2R)-2-amino-2-phenylpropanamide (also known as (R)-

-methylphenylglycinamide) represents a privileged structural scaffold in medicinal chemistry.
Characterized by a quaternary

-carbon bearing both a phenyl ring and a methyl group, this molecule exhibits unique steric and
electronic properties that distinguish it from proteinogenic amino acid amides. Its biological
significance is threefold: it serves as a precursor/prodrug for metabotropic glutamate receptor
(mGIuR) modulators, acts as a mechanistic probe for stereoselective amidases, and functions
as a conformationally constrained building block in peptidomimetics to enhance proteolytic
stability.

Part 1: Chemical Identity & Structural

Pharmacophore
Structural Properties
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The molecule features a rigid chiral center at the

-position. The presence of the

-methyl group creates significant steric hindrance, restricting rotation around the N-C

and C

-C(O) bonds. This "

-methyl effect” is critical for its biological activity, as it locks the molecule into specific

conformations favored by certain receptors and enzymes while blocking the approach of
hydrolytic enzymes that typically degrade simple amino acid amides.

Property

Specification

IUPAC Name

(2R)-2-amino-2-phenylpropanamide

Common Synonyms

(R)-
-methylphenylglycinamide; (R)-
-methyl-

-phenylglycine amide

C
H
Molecular Formula
N
O
Molecular Weight 178.21 g/mol
o (R)-enantiomer (active pharmacophore for
Chirality

specific targets)

Key Structural Feature

Quaternary

-carbon (Tetrasubstituted)

Pharmacophore Analysis
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» Amide Motif: Acts as a hydrogen bond donor/acceptor, mimicking the peptide bond
backbone.

e Phenyl Ring: Provides

stacking interactions with aromatic residues in receptor binding pockets (e.g., Trp, Phe, Tyr).

* -Methyl Group: Enforces conformational rigidity (decreasing entropy penalty upon binding)
and prevents

-proton abstraction, rendering the molecule resistant to racemization and degradation by
transaminases.

Part 2: Primary Biological Targets
Metabotropic Glutamate Receptors (mGIuRs)

The most significant pharmacological application of the phenylglycine scaffold lies in the
modulation of metabotropic glutamate receptors (mGIuRs). While the free acid ((R)-

-methylphenylglycine) is a known antagonist, the amide functions primarily as a prodrug or a
transportable precursor that crosses the blood-brain barrier (BBB) more effectively than the
zwitterionic acid.

o Mechanism: The acid metabolite competes with glutamate at the orthosteric "Venus flytrap”
domain of Group | (MGIuR1, mGIuR5) and Group Il (MGluR2, mGIuR3) receptors.

o Therapeutic Relevance: Antagonism of mGIuR1/5 is investigated for neuroprotective effects
in ischemia and inhibition of chronic pain signaling.

o Pathway Modulation: By blocking mGIluRs, the molecule dampens the G
g-mediated calcium release (Group I) or prevents the G

i-mediated inhibition of cAMP (Group 1), thereby modulating synaptic plasticity.

Stereoselective Amidases (Biocatalytic Targets)
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(2R)-2-amino-2-phenylpropanamide is a specific target for enantioselective amidases. These
enzymes are critical in industrial biocatalysis but also represent pathogen-specific targets (e.g.,
in Mycobacterium tuberculosis).

e Enzyme Interaction: The molecule acts as a "slow substrate" or competitive inhibitor. The
steric bulk of the

-methyl group challenges the catalytic triad of the amidase, allowing for high-resolution
kinetic differentiation between (R) and (S) enantiomers.

 Biological Probe: It is used to map the active site volume of aminopeptidases and amidases,
determining the "steric limit" of the substrate binding pocket.

Peptidomimetics & Protease Inhibition

When incorporated into peptide chains, this residue targets proteases by acting as a "stop"
signal.

» Proteolytic Stability: The absence of an

-hydrogen prevents the formation of the tetrahedral intermediate required for hydrolysis by
many serine and cysteine proteases.

o Conformational Target: It induces

-helical or

-helical turns in peptides, allowing the design of inhibitors that bind tightly to protein-protein
interaction interfaces (e.g., p53-MDM2 inhibitors) without being degraded.

Part 3: Mechanism of Action Visualization
MGIuR Signaling Modulation

The following diagram illustrates how the metabolite of (2R)-2-amino-2-phenylpropanamide
interacts with the Group | mGIuR signaling cascade.
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Figure 1: Mechanism of antagonism at Group | mGluRs. The amide crosses the membrane and
is hydrolyzed to the active acid, which competes with glutamate, preventing downstream
calcium mobilization.

Part 4: Experimental Protocols
Protocol: Enzymatic Stability & Hydrolysis Assay

Objective: To determine the susceptibility of (2R)-2-amino-2-phenylpropanamide to hydrolysis
by mammalian amidases (simulating prodrug activation).

Materials:

Substrate: (2R)-2-amino-2-phenylpropanamide (10 mM stock in DMSO).

Enzyme: Porcine Liver Esterase (PLE) or Leucine Aminopeptidase (LAP).

Buffer: PBS (pH 7.4).

Analysis: HPLC-UV (C18 column, 254 nm detection).

Workflow:

Preparation: Dilute substrate to 100 uM in PBS.

e Initiation: Add enzyme (1 unit/mL) to the reaction mixture at 37°C.

o Sampling: Aliquot 50 pL every 15 minutes for 2 hours.

e Quenching: Add 50 pL of cold Acetonitrile (ACN) containing 0.1% TFA to stop the reaction.

e Quantification: Inject onto HPLC. Monitor the disappearance of the amide (Rt ~ 5 min) and
appearance of the acid (Rt ~ 7 min).

e Calculation: Plot concentration vs. time to determine

and half-life (

).
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Protocol: Radioligand Binding Assay (mGIuR)

Objective: To validate the affinity of the hydrolyzed metabolite for mGIuR1.

Materials:

Membrane preparation from CHO cells expressing human mGIluR1.

Radioligand: [*H]-Glutamate (20 nM).

Test Compound: (R)-

-methylphenylglycine (Acid form).

Non-specific control: 1 mM Glutamate.

Workflow:

Incubation: Mix 20 ug membrane protein with [3H]-Glutamate and increasing concentrations
of test compound (

to
M) in assay buffer (50 mM Tris-HCI, pH 7.4).

o Equilibrium: Incubate for 60 minutes at 4°C (to prevent uptake).

« Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester. Wash 3x with
ice-cold buffer.

o Counting: Measure radioactivity (CPM) via liquid scintillation counting.
» Analysis: Fit data to a one-site competition model to calculate

values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: (2R)-2-Amino-2-
Phenylpropanamide Biological Targets]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134375/docs#in-depth-technical-guide-2r-2-amino-2-
phenylpropanamide-biological-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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